Cas no 1428375-05-6 (2-{[6-(2-chlorophenyl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide)

• Product Name: 2-{[6-(2-chlorophenyl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide
• CAS No: 1428375-05-6
• MF: C₂₁H₁₈ClN₃OS
• MW: 395.905122280121
• CID: 5846080
• PubChem ID: 71802555
• Update Time: 2025-11-03

2-{[6-(2-chlorophenyl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-(2-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(2,3-dihydro-1H-inden-5-yl)acetamide
• 2-{[6-(2-chlorophenyl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide
• F6411-0274
• AKOS024554266
• 1428375-05-6
• VU0547376-1
• 2-((6-(2-chlorophenyl)pyridazin-3-yl)thio)-N-(2,3-dihydro-1H-inden-5-yl)acetamide

• Inchi： 1S/C21H18ClN3OS/c22-18-7-2-1-6-17(18)19-10-11-21(25-24-19)27-13-20(26)23-16-9-8-14-4-3-5-15(14)12-16/h1-2,6-12H,3-5,13H2,(H,23,26)
• InChI Key： KFNIMYPLFRLRON-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC2)(=O)CSC1=NN=C(C2=CC=CC=C2Cl)C=C1

Computed Properties

• Exact Mass: 395.0859111g/mol
• Monoisotopic Mass: 395.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{[6-(2-chlorophenyl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide

Compound CAS No. 1428375-05-6: 2-{[6-(2-chlorophenyl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide

The compound with CAS No. 1428375-05-6, known as 2-{[6-(2-chlorophenyl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a pyridazine ring system, which is a six-membered aromatic ring containing two nitrogen atoms. The pyridazine moiety is substituted at the 6-position with a 2-chlorophenyl group and at the 3-position with a sulfanyl (thioether) group connected to an acetamide moiety. The acetamide group is further linked to a 2,3-dihydro-1H-indenyl group, which adds complexity and potential bioactivity to the molecule. This intricate structure suggests that the compound may exhibit diverse interactions with biological targets, making it a valuable candidate for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound. Studies using molecular docking techniques have revealed potential binding affinities to various protein targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore the compound's potential as a lead molecule in drug development programs targeting diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity product. This highlights the importance of modern synthetic methodologies in advancing the development of complex molecules like this one.

From an analytical standpoint, the compound has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the molecular structure and provide insights into its stability under various conditions. Stability studies indicate that the compound exhibits good thermal stability, which is advantageous for formulation development.

Preclinical studies have demonstrated that this compound exhibits moderate to high potency in vitro against several cancer cell lines. Mechanistic studies suggest that its activity may be mediated through inhibition of specific kinase pathways or modulation of cellular signaling networks. These findings align with its structural features, particularly the presence of functional groups known to interact with protein targets.

Furthermore, recent research has explored the potential of this compound as a modulator of ion channels, which opens new avenues for its application in treating cardiovascular and neurological diseases. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to further elucidate its pharmacological profile and optimize its therapeutic potential.

In conclusion, CAS No. 1428375-05-6 represents a promising candidate in the realm of drug discovery due to its unique structure, diverse biological activities, and favorable pharmacokinetic properties. Continued research into its mechanisms of action and optimization strategies will undoubtedly contribute to its advancement toward clinical applications.